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Compound of Interest

Compound Name: 2-Allylphenol

Cat. No.: B7767131

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 2-allylphenol in water
and various organic solvents. The information is curated to support research, development, and
formulation activities where 2-allylphenol is a key component. This document presents
guantitative and qualitative solubility data, details common experimental protocols for solubility
determination, and illustrates the logical workflow for assessing and reporting solubility.

Core Topic: 2-Allylphenol Solubility

2-Allylphenol (CAS 1745-81-9) is an organic compound that finds application as an
intermediate in the synthesis of pharmaceuticals and other specialty chemicals.[1][2] Its
solubility profile is a critical parameter for its application in various chemical processes,
including reaction chemistry, purification, and formulation.

Quantitative Solubility Data

The solubility of 2-allylphenol has been determined in water, and its miscibility with several
organic solvents has been reported. The available quantitative and qualitative data are
summarized in the tables below for easy reference and comparison.

Table 1: Solubility of 2-Allylphenol in Water[1][3]
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Solvent Temperature (°C) Solubility (g/L)

Water 20 7

Table 2: Solubility and Miscibility of 2-Allylphenol in Organic Solvents[4][5][6]

Solvent Solubility/Miscibility
Alcohols Soluble
Chloroform Soluble
Ether Soluble
Organic Solvents Soluble

Note: For many organic solvents, specific quantitative solubility data for 2-allylphenol is not
readily available in the public domain. The term "soluble" indicates that 2-allylphenol dissolves
in the respective solvent, but the exact concentration at saturation is not specified in the cited
sources.

Experimental Protocols

The determination of solubility is a fundamental experimental procedure in chemistry. The
following protocols outline the common methodologies used to ascertain the solubility of a
compound like 2-allylphenol in various solvents.

Method 1: Visual Determination of Miscibility for Liquid
Solutes

This method is a straightforward qualitative assessment of the miscibility of a liquid solute in a
liquid solvent.

Objective: To determine if 2-allylphenol and a given liquid solvent are miscible in all
proportions.

Materials:
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2-Allylphenol

Solvent of interest (e.g., ethanol, toluene, hexane)

Graduated cylinders or pipettes

Test tubes with stoppers

Vortex mixer (optional)

Procedure:

e To a clean, dry test tube, add a known volume of the solvent (e.g., 2 mL).
e Add an equal volume of 2-allylphenol to the same test tube.

o Stopper the test tube and shake vigorously for 1-2 minutes. A vortex mixer can be used for
more efficient mixing.

» Allow the mixture to stand and observe.

e Observation:
o If the mixture forms a single, clear liquid phase, the two liquids are considered miscible.
o If the mixture forms two distinct layers, they are immiscible.

o If the mixture appears cloudy or forms an emulsion, they are partially miscible.

Method 2: Shake-Flask Method for Quantitative
Solubility Determination

This is a widely used and reliable method for determining the equilibrium solubility of a solute in
a solvent at a specific temperature.

Objective: To quantitatively determine the solubility of 2-allylphenol in a given solvent.

Materials:
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2-Allylphenol

Solvent of interest

Erlenmeyer flasks with stoppers

Constant temperature water bath or incubator

Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane)
Evaporating dish or rotary evaporator

Oven

Procedure:

Add an excess amount of 2-allylphenol to a known volume or mass of the solvent in an
Erlenmeyer flask. The excess solute is crucial to ensure that a saturated solution is formed.

Seal the flask to prevent solvent evaporation.

Place the flask in a constant temperature water bath or incubator set to the desired
temperature (e.g., 20°C).

Agitate the mixture for a prolonged period (typically 24-72 hours) to ensure that equilibrium is
reached. The agitation can be achieved using a magnetic stirrer or an orbital shaker.

After the equilibration period, allow the undissolved solute to settle.

Carefully withdraw a sample of the supernatant (the clear, saturated solution) using a
syringe.

Filter the sample through a syringe filter that is compatible with the solvent to remove any
undissolved solute particles.

Accurately weigh a clean, dry evaporating dish.
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o Transfer a known volume or mass of the filtered saturated solution to the pre-weighed
evaporating dish.

» Remove the solvent by evaporation. This can be done in a fume hood at ambient
temperature or accelerated by gentle heating in an oven or using a rotary evaporator. Ensure
the temperature is kept low enough to prevent degradation of the 2-allylphenol.

e Once all the solvent has evaporated, reweigh the evaporating dish containing the dried 2-
allylphenol residue.

o The mass of the dissolved 2-allylphenol is the difference between the final and initial
weights of the evaporating dish.

o Calculate the solubility in the desired units (e.g., g/L, mg/mL).

Mandatory Visualizations

The following diagrams illustrate the logical workflow for determining and presenting solubility
data for 2-allylphenol.
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Workflow for 2-Allylphenol Solubility Determination
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Caption: Workflow for 2-Allylphenol Solubility Determination.
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This guide serves as a foundational resource for professionals working with 2-allylphenol,
providing essential solubility data and standardized methodologies to ensure consistency and
accuracy in experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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